Cas no 1261892-26-5 (4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid
• CAS No: 1261892-26-5
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320875
• CID: 2761672
• PubChem ID: 53226774
• Update Time: 2025-07-23

4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-3-METHYLPHENYL)-3-FLUOROBENZOIC ACID
• 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid, 95%
• DTXSID30690392
• MFCD18320875
• 1261892-26-5
• 4'-Chloro-2-fluoro-3'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid

• MDL： MFCD18320875
• Inchi： 1S/C14H10ClFO2/c1-8-6-9(3-5-12(8)15)11-4-2-10(14(17)18)7-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： VPWMHJBHZVELTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 264.0353354g/mol
• Monoisotopic Mass: 264.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid

Introduction to 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid (CAS No. 1261892-26-5)

4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid, identified by its CAS number 1261892-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include both chloro and fluoro substituents on the aromatic ring. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating biological pathways and enhancing drug efficacy. The introduction of fluorine at the 3-position and chlorine at the 4-position of the phenyl ring further enhances its potential as a building block for drug development. The presence of these halogen atoms not only influences the electronic properties of the molecule but also contributes to its metabolic stability, which is a critical factor in drug design.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their reported bioactivity and improved pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can lead to increased binding affinity and selectivity for target enzymes and receptors. This has opened up new avenues for the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

The compound 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid has been explored in several preclinical studies as a potential scaffold for drug discovery. Its structural features make it a versatile precursor for synthesizing more complex molecules with tailored biological activities. Researchers have leveraged its framework to develop inhibitors of key enzymes involved in disease pathways. For example, modifications based on this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation.

The synthesis of 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a benzoic acid derivative, followed by selective halogenation and alkylation steps. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's versatility but also demonstrate the advancements in synthetic organic chemistry that facilitate the production of complex molecules.

The pharmacological properties of 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid have been investigated in various in vitro and in vivo models. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health. Its ability to modulate biological pathways suggests potential therapeutic applications in areas such as oncology and immunology. Further research is ongoing to fully elucidate its mechanism of action and explore its clinical relevance.

The compound's structural motifs also make it an attractive candidate for developing imaging agents used in diagnostic applications. Fluorinated benzoic acids have been utilized in positron emission tomography (PET) scans due to their ability to be incorporated into probes that target specific biological markers. The chloro substituent can be further functionalized to enhance binding interactions with biological targets, improving the sensitivity and specificity of diagnostic assays.

In conclusion, 4-(4-Chloro-3-methylphenyl)-3-fluorobenzoic acid (CAS No. 1261892-26-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility, position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.